Cas no 170018-97-0 ((2-Cyanoethyl)ethyl-carbamic Acid tert-Butyl Ester)

• Product Name: (2-Cyanoethyl)ethyl-carbamic Acid tert-Butyl Ester
• CAS No: 170018-97-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD09953054
• CID: 1065022
• PubChem ID: 53439112
• Update Time: 2025-09-27

(2-Cyanoethyl)ethyl-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (2-Cyanoethyl)ethyl-carbamic Acid tert-Butyl Ester
• TERT-BUTYL 2-CYANOETHYLETHYLCARBAMATE
• tert-butyl N-(2-cyanoethyl)-N-ethylcarbamate
• starbld0006710
• EN300-266547
• AKOS010839673
• tert-Butyl (2-cyanoethyl)ethylcarbamate
• DTXSID60701728
• XRDFAXVFALILIJ-UHFFFAOYSA-N
• F8889-2077
• CS-0298143
• SCHEMBL8028479
• tert-butyl (2-cyanoethyl)(ethyl)carbamate
• (2-Cyanoethyl)ethyl-carbamic Acid 1,1-Dimethylethyl Ester; tert-Butyl N-(2-Cyanoethyl)-N-(ethyl)carbamate
• 170018-97-0
• DB-257524
• tert-butyl(2-cyanoethyl)ethylcarbamate

• MDL： MFCD09953054
• Inchi： 1S/C10H18N2O2/c1-5-12(8-6-7-11)9(13)14-10(2,3)4/h5-6,8H2,1-4H3
• InChI Key： XRDFAXVFALILIJ-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 53.33